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Compound of Interest

Compound Name:
1,4,5,8-

Naphthalenetetracarboxdiimide

Cat. No.: B1584394 Get Quote

An In-Depth Technical Guide to 1,4,5,8-Naphthalenetetracarboxdiimide: A Core Building

Block for Advanced Functional Materials

Introduction: Unveiling a Versatile Molecular
Scaffold
1,4,5,8-Naphthalenetetracarboxdiimide (NDI) is a robust, planar, and highly conjugated

organic compound that has emerged as a cornerstone in the development of advanced

functional materials.[1] Its inherent properties, stemming from an electron-deficient aromatic

core, make it a premier n-type semiconductor and a versatile building block in fields ranging

from organic electronics to supramolecular chemistry and medicinal research.[1][2] This guide

provides a comprehensive technical overview for researchers, scientists, and drug

development professionals, delving into the synthesis, core scientific principles, and diverse

applications of this remarkable molecule.

The compound is systematically identified by its CAS Number: 5690-24-4.[1]

Due to its complex structure, it is known by several synonyms in scientific literature and

chemical catalogs:

Benzo[lmn][3]phenanthroline-1,3,6,8(2H,7H)-tetrone

Naphthalene-1,8:4,5-tetracarboxydiimide[4]
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1,4,5,8-Naphthalenetetracarboxylic 1,8:4,5-diimide[4]

NTCDI (as a common abbreviation)[1]

Core Physicochemical Properties
The fundamental properties of 1,4,5,8-Naphthalenetetracarboxdiimide are summarized

below, providing a quantitative basis for its application in various scientific domains.

Property Value Source

Molecular Formula C₁₄H₆N₂O₄ [5]

Molar Mass 266.21 g/mol [1][6][5]

Appearance
Solid (typically powder or

crystals)

Melting Point > 300 °C [1]

SMILES
c1cc2c3c(ccc4c3c1C(=O)NC4

=O)C(=O)NC2=O
[1][5]

InChI Key
BODUWJSFPLUDMP-

UHFFFAOYSA-N
[1][5]

Synthesis and Characterization: From Precursor to
Purified Compound
The synthesis of NDI derivatives is a well-established process, valued for its efficiency and

modularity. The primary and most common synthetic pathway involves the condensation of a

commercially available precursor, 1,4,5,8-Naphthalenetetracarboxylic dianhydride (NTCDA),

with primary amines or other nitrogen-based nucleophiles.[2] This modularity allows for the

straightforward introduction of various functional groups at the imide positions, enabling precise

tuning of the molecule's electronic and physical properties.

Causality in Synthesis Design
The choice of reactants and conditions is dictated by the desired outcome:
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Symmetrical vs. Unsymmetrical NDIs: Symmetrical NDIs are prepared in a one-step reaction

by condensing NTCDA with two equivalents of a primary amine. For unsymmetrical NDIs, a

two-step approach is necessary, first reacting NTCDA with one amine to form a monoimide-

monoanhydride intermediate, which is then reacted with a different amine.[7]

Solvent Choice: High-boiling point polar aprotic solvents, such as N,N-dimethylformamide

(DMF), are frequently used. Their high boiling point allows the reaction to be conducted at

elevated temperatures, which is necessary to drive the imidization reaction to completion,

while their polar nature helps to solubilize the reactants.

Inert Atmosphere: Reactions are often conducted under an inert atmosphere (e.g., argon) to

prevent oxidation of the reactants and intermediates at high temperatures, ensuring higher

purity and yield of the final product.

General Synthesis Workflow
The diagram below illustrates the fundamental transformation from the dianhydride precursor to

the diimide product, the core reaction in NDI chemistry.

1,4,5,8-Naphthalenetetracarboxylic
Dianhydride (NTCDA)

N,N'-Disubstituted-1,4,5,8-
Naphthalenetetracarboxdiimide

 Condensation 

Primary Amine (2 R-NH₂) or
Ammonia Source

High-Boiling Solvent
(e.g., DMF) Heat (e.g., >100 °C)

Click to download full resolution via product page

Caption: General synthesis of NDI via condensation.

Experimental Protocol: Synthesis of a Symmetrical NDI
Derivative
This protocol provides a self-validating system for synthesizing a generic N,N'-dialkyl-NDI.
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Reactant Preparation: In a round-bottom flask equipped with a condenser and a magnetic

stirrer, suspend 1,4,5,8-naphthalenetetracarboxylic dianhydride (NTCDA) (1.0 eq) in dry

DMF.

Amine Addition: Add the desired primary amine (2.2 eq) to the suspension.

Reaction Execution: Heat the reaction mixture to 110-150 °C under an argon atmosphere

and stir vigorously for 4-12 hours.[7] The reaction progress can be monitored by Thin Layer

Chromatography (TLC).

Product Isolation: After completion, cool the mixture to room temperature. Precipitate the

product by pouring the reaction mixture into a non-solvent like water or dilute acid (e.g., 1N

HCl).[7]

Purification: Collect the crude product by filtration, wash thoroughly with water and methanol

to remove residual solvent and starting materials. Further purification can be achieved by

column chromatography on silica gel or by recrystallization.[7]

Characterization: Confirm the structure and purity of the final product using standard

analytical techniques such as ¹H NMR, IR spectroscopy, and mass spectrometry.[7]

Core Scientific Principles and Properties
The utility of NDI stems from its unique combination of electronic, optical, and self-assembly

characteristics.

Electronic Properties: NDI is a canonical n-type (electron-transporting) organic

semiconductor. Its electron-deficient nature is a direct consequence of the two electron-

withdrawing imide groups attached to the naphthalene core. This creates a low-lying Lowest

Unoccupied Molecular Orbital (LUMO), facilitating efficient electron injection and transport.[8]

The redox-active nature of NDI allows it to form stable radical anions.[1]

Optical Properties: Unsubstituted NDIs typically absorb ultraviolet radiation in the 200–400

nm range.[7] However, the photophysical properties can be extensively tuned. Core-

functionalization with electron-donating groups (e.g., amines, thiols) can shift the absorption

and emission profiles into the visible and even near-infrared regions, a strategy widely used

to create novel dyes and photosensitizers.[2]
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Supramolecular Assembly: The planar structure and extensive π-system of the NDI core

promote strong π-π stacking interactions. In the solid state, these interactions lead to the

formation of ordered columnar structures that are essential for efficient intermolecular charge

transport, a critical factor for high-performance electronic devices.[7] This tendency to self-

assemble is also exploited in supramolecular chemistry to build complex, functional

architectures.[1]

Thermal and Chemical Stability: NDI derivatives are known for their high thermal stability and

chemical robustness, often exhibiting high melting points and resistance to degradation.[7]

This makes them suitable for fabrication processes that require heating and ensures the

long-term operational stability of devices.

Key Applications in Research and Drug
Development
The unique properties of NDI have led to its application in a wide array of advanced

technologies and scientific research areas.

Organic Electronics
NDI is a workhorse material for n-channel organic semiconductors.[8]

Organic Field-Effect Transistors (OFETs): NDI-based polymers and small molecules are

widely used as the active layer in n-channel OFETs due to their excellent electron mobility.[8]

Organic Photovoltaics (OPVs): In solar cells, NDIs function as electron-acceptor materials,

paired with electron-donor polymers to create the bulk heterojunction required for charge

separation and power generation.

Organic Light-Emitting Diodes (OLEDs): The high electron affinity of NDIs makes them ideal

for use as electron-transporting layers in OLEDs, improving device efficiency and stability.[9]

Supramolecular Chemistry and Sensing
The NDI core is a popular building block for creating host-guest systems and molecular

sensors. Its ability to form charge-transfer complexes with electron-rich molecules is a key

feature.[1] This interaction often results in a distinct color change or fluorescence quenching,
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which can be used to detect the presence of specific analytes. This principle has been used to

design sensors for aromatic systems and other guest molecules.[2][10]

Drug Development: Targeting G-Quadruplex DNA
A particularly promising application of NDI derivatives is in the field of oncology.

Mechanism of Action: The planar, electron-deficient surface of the NDI core allows it to act as

a DNA intercalator.[1] Specifically, NDI derivatives have shown a strong and selective affinity

for G-quadruplex (G4) structures.[11] G4s are non-canonical, four-stranded DNA structures

that are found in high concentrations in telomeres and the promoter regions of many

oncogenes.

Therapeutic Rationale: The stabilization of G-quadruplexes by NDI ligands can inhibit the

activity of telomerase, an enzyme crucial for maintaining telomere length and enabling the

immortal replication of cancer cells. By locking the G4 in a stable conformation, the NDI

molecule acts as a roadblock for the cellular machinery, leading to cell cycle arrest and

apoptosis in cancer cells.[11] NDI-based compounds have shown potent and selective

anticancer activity in numerous cancer cell lines and have been investigated in in-vivo

mouse xenograft models.[11]

The diagram below conceptualizes the interaction of an NDI derivative with a G-quadruplex

structure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubs.acs.org/doi/10.1021/acs.chemrev.6b00160
https://pubmed.ncbi.nlm.nih.gov/11325267/
https://en.wikipedia.org/wiki/Naphthalenetetracarboxylic_diimide
https://pmc.ncbi.nlm.nih.gov/articles/PMC8041303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8041303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8041303/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Telomere Region

G-Quadruplex
Structure

Binding & Stabilization
(Inhibition of Telomerase)

NDI Derivative
(G4 Ligand)

 π-stacking 

Telomerase Enzyme

 Blocked 

Cancer Cell
Apoptosis

Click to download full resolution via product page

Caption: NDI derivative stabilizing a G-quadruplex.

Conclusion and Future Outlook
1,4,5,8-Naphthalenetetracarboxdiimide is far more than a simple organic molecule; it is a

powerful and adaptable platform for innovation. Its robust synthesis, exceptional thermal and

chemical stability, and tunable optoelectronic properties have cemented its role in high-

performance organic electronics. Furthermore, its unique ability to selectively target and

stabilize G-quadruplex DNA structures opens exciting avenues for the development of next-

generation anticancer therapeutics. As researchers continue to explore novel core

modifications and side-chain functionalizations, the scope of applications for the NDI scaffold is

set to expand even further, promising breakthroughs in materials science, energy solutions,

and medicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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